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Compound of Interest

Compound Name: Disperse Red 278

Cat. No.: B15554066

For Researchers, Scientists, and Drug Development Professionals: An objective guide to the
performance characteristics of Disperse Red 278 and anthraquinone-based red disperse dyes,
supported by experimental data and toxicological insights.

This guide provides a comprehensive comparison of the performance of Disperse Red 278, a
monoazo dye, against a selection of widely used anthraquinone red disperse dyes. The
information presented is curated from technical data sheets and scientific literature to assist in
the selection of appropriate dyes for research and development applications where color
fastness and potential biological interactions are of concern.

Executive Summary

Disperse Red 278 is a brilliant red monoazo dye primarily used for dyeing polyester and its
blends.[1][2][3] Anthraquinone dyes, a class of dyes based on the anthraquinone chemical
structure, are known for their good light fastness and are available in various shades of red and
other colors.[4][5] The choice between these dye types depends on the specific performance
requirements of the application, including desired shade, fastness properties, and toxicological
profile. Generally, anthraquinone dyes offer superior light fastness, a critical factor for materials
with prolonged sun exposure.

Performance Comparison

The following tables summarize the key performance indicators for Disperse Red 278 and
representative anthraquinone red disperse dyes. The data has been compiled from various
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sources and standardized for comparative purposes.

Table 1: General Properties

Anthraquinone Red Dyes

Property Disperse Red 278
(General)
Varies (e.g., Disperse Red 60,
C.l. Name Disperse Red 278 Disperse Red 82, Disperse
Red 86)
Chemical Class Monoazo[1] Anthraquinone[4]
Molecular Formula C22H25N507[6] Varies
Molecular Weight 471.46 g/mol [6] Varies

Shade on Polyester

Brilliant Red[1][2]

Red to Bluish-Red

Primary Applications

Polyester and polyester/cotton
blends[1][2][3]

Polyester and its blends,

acetate, polyamide

Table 2: Fastness Properties on Polyester
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C.L C.L C.L
. Disperse Disperse Disperse
Fastness Test Disperse
Red 60 Red 82 Red 86
Property Method Red 278 ) ) .
(Anthraquin  (Anthraquin  (Anthraquin
one) one) one)
Light
AATCC 16.3/
Fastness 5-6 5-6 4-5 6
ISO 105-B02
(Xenon Arc)
Washing
Fastness AATCC 61/
-5 4-5 4-5 4-5
(Color ISO 105-C06
Change)
Washing
AATCC 61/
Fastness 4-5 4 4-5 4-5
o ISO 105-C06
(Staining)
Sublimation
AATCC 117/
Fastness 4-5 4-5 3-4 4-5
o ISO 105-P0O1
(Staining)
Rubbing
AATCC 8/
Fastness 4-5 4-5 4-5 4-5
ISO 105-X12
(Dry)
Rubbing
AATCC 8/
Fastness 4-5 4 4 4-5
ISO 105-X12
(Wet)

Note: Fastness ratings are on a scale of 1 to 5 for washing, sublimation, and rubbing, and 1 to
8 for light fastness, with higher numbers indicating better performance. Data is compiled from
multiple technical sources and may vary based on dyeing conditions and substrate.

Experimental Protocols

The performance data presented in this guide are based on standardized test methodologies
from the American Association of Textile Chemists and Colorists (AATCC) and the International
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Organization for Standardization (1SO).

Light Fastness (AATCC Test Method 16.3 / ISO 105-B02)

This test determines the resistance of the dye to fading when exposed to an artificial light

source that simulates natural sunlight.

Methodology:

A dyed fabric specimen is exposed to a xenon arc lamp under controlled temperature and
humidity.

Simultaneously, a set of blue wool standards with known fading characteristics is exposed.

The exposure continues until a specified amount of fading occurs in the sample or the
standards.

The light fastness is rated by comparing the fading of the specimen to that of the blue wool
standards. The rating corresponds to the number of the blue wool standard that shows
similar fading.

Washing Fastness (AATCC Test Method 61 / ISO 105-
C06)

This test assesses the resistance of the dye to desorption and abrasion during laundering.

Methodology:

A dyed specimen is stitched between two undyed fabrics (a multifiber fabric is often used to
assess staining on different fiber types).

The composite specimen is laundered in a stainless steel container with a specified
detergent solution, temperature, and mechanical agitation (using stainless steel balls) for a
set duration.

After washing, the specimen is rinsed and dried.
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e The change in the color of the dyed specimen is evaluated using the Grey Scale for Color
Change.

e The degree of staining on the undyed adjacent fabrics is assessed using the Grey Scale for
Staining.

Sublimation Fastness (AATCC Test Method 117 / ISO
105-P01)

This test evaluates the tendency of a dye to transfer from the dyed fabric to an adjacent
undyed fabric when subjected to heat.

Methodology:

A dyed specimen is placed in contact with an undyed fabric.

The composite sample is placed in a heating device at a specified temperature and pressure
for a set time.

After heating, the undyed fabric is separated from the dyed specimen.

The degree of staining on the undyed fabric is assessed using the Grey Scale for Staining.

Toxicological Profile Comparison

A comprehensive toxicological comparison is crucial for applications in drug development and
life sciences research. While specific data for Disperse Red 278 is limited, a general
comparison can be made based on the chemical classes.

Disperse Red 278 (Monoazo Dye): Azo dyes can be metabolized by reductively cleaving the
azo bond (-N=N-), which can lead to the formation of aromatic amines.[7] Some aromatic
amines are known to be mutagenic and carcinogenic.[7][8] For example, Disperse Red 1,
another azo dye, has been shown to induce cytotoxic and genotoxic effects.[9][10]

Anthraquinone Red Dyes: Some anthraquinone dyes have been investigated for their
toxicological properties. For instance, Disperse Red 11 has shown conflicting results in
mutagenicity studies.[3] The toxicity of some anthraquinone derivatives is thought to be
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mediated through the generation of reactive oxygen species (ROS), which can lead to oxidative
stress and cellular damage.[11] Several anthraquinone dyes are listed as having the potential
for carcinogenicity.[12]

Table 3: Summary of Toxicological Hazards

Disperse Red 278 (as an Anthraquinone Red Dyes
Hazard
Azo Dye) (General)
Data not widely available. A Varies by specific dye.
safety data sheet for a generic Disperse Red 60 may cause
o red disperse dye indicates it an allergic skin reaction.[14]
Acute Toxicity . ]
may be harmful if inhaled or [15][16][17] Disperse Red 82
swallowed and causes skin may cause skin, eye, and
and eye irritation.[13] respiratory irritation.[18][19]
Potential for formation of Some anthraquinone dyes
Genotoxicity/Mutagenicity mutagenic aromatic amines have shown mutagenic
upon azo bond cleavage.[7][8] potential in in-vitro studies.[20]
Some anthraquinone
Dependent on the o )
) o ] o ) derivatives are considered to
Carcinogenicity carcinogenicity of the resulting ) ) )
, _ have carcinogenic properties.
aromatic amines.[7]
[12]
Disperse Red 60 is reported to
Skin Sensitization Possible. be a potential skin sensitizer.

[14][15][16][17]

Visualizing Potential Toxicological Pathways

The following diagrams illustrate the generalized toxicological pathways for azo and
anthraquinone dyes.

Reactive Intermediates DNA Adducts Mutation / Genotoxicity

Azo Dye eductive Cleavage Azoreductase Aromatic Amines Metabolic Activation
(R1-N=N-R2) (e.g., in gut microbiota) (R1-NH2 + R2-NH2) (e.g., N-hydroxylation)
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Fig. 1: Generalized metabolic pathway for azo dye-induced genotoxicity.
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Fig. 2: Proposed mechanism of anthraquinone-induced oxidative stress.

Conclusion

The selection between Disperse Red 278 and anthraquinone red dyes requires a careful
evaluation of performance needs and potential biological interactions. For applications
demanding high light fastness, anthraquinone dyes are generally the superior choice. However,
the brilliant shade of Disperse Red 278 may be advantageous in other contexts. From a
toxicological perspective, both classes of dyes present potential hazards. The metabolic
activation of azo dyes to potentially genotoxic aromatic amines and the capacity of
anthraquinones to induce oxidative stress are key considerations for researchers in drug
development and life sciences. Further investigation into the specific toxicological profiles of
individual dyes is recommended for any application where biological interaction is a possibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.chemos.de/import/data/msds/GB_en/2872-52-8-A0016749-GB-en.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10091455/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10091455/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2968807.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2968807.aspx
https://www.tandfonline.com/doi/abs/10.1080/10590501.2016.1236602
https://pmc.ncbi.nlm.nih.gov/articles/PMC5870118/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5870118/
https://www.researchgate.net/publication/275031401_Disperse_Red_1_textile_dye_induces_cytotoxic_and_genotoxic_effects_in_mouse_germ_cells
https://pubmed.ncbi.nlm.nih.gov/25883024/
https://pubmed.ncbi.nlm.nih.gov/25883024/
https://www.researchgate.net/publication/24357504_Combined_experimental_and_theoretical_study_on_photoinduced_toxicity_of_an_anthraquinone_dye_intermediate_to_Daphnia_magna
https://ntrl.ntis.gov/NTRL/dashboard/searchResults/titleDetail/PB83166033.xhtml
https://ntrl.ntis.gov/NTRL/dashboard/searchResults/titleDetail/PB83166033.xhtml
https://www.researchgate.net/publication/276595323_Safety_Data_Sheet_of_a_Red_Disperse_Dye
https://www.chemicalbook.com/msds/disperse-red-60_2.pdf
https://www.echemi.com/sds/disperse-red-60-temppid160705012269.html
https://wap.guidechem.com/msds/17418-58-5.html
https://www.guidechem.com/msds/12223-37-9.html
https://aksci.com/sds/T538_SDS.pdf
https://www.guidechem.com/msds/30124-94-8.html
https://pubmed.ncbi.nlm.nih.gov/2038271/
https://pubmed.ncbi.nlm.nih.gov/2038271/
https://www.benchchem.com/product/b15554066#disperse-red-278-vs-anthraquinone-red-dyes-performance
https://www.benchchem.com/product/b15554066#disperse-red-278-vs-anthraquinone-red-dyes-performance
https://www.benchchem.com/product/b15554066#disperse-red-278-vs-anthraquinone-red-dyes-performance
https://www.benchchem.com/product/b15554066#disperse-red-278-vs-anthraquinone-red-dyes-performance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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